Cas no 62134-31-0 (1H-Purine, 6-(hexyloxy)-)

• Product Name: 1H-Purine, 6-(hexyloxy)-
• CAS No: 62134-31-0
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 456918
• PubChem ID: 11020413
• Update Time: 2025-04-19

1H-Purine, 6-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-(hexyloxy)-
• 6-hexoxy-7H-purine
• DTXSID50452176
• 6-n-hexyloxypurine
• SCHEMBL8937059
• 62134-31-0

• Inchi： 1S/C11H16N4O/c1-2-3-4-5-6-16-11-9-10(13-7-12-9)14-8-15-11/h7-8H,2-6H2,1H3,(H,12,13,14,15)
• InChI Key： FBFLBIMNHQJMBA-UHFFFAOYSA-N
• SMILES： O(C1=C2C(=NC=N1)N=CN2)CCCCCC

Computed Properties

• Exact Mass: 220.13258
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 58.34